4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide

• Molecular Formula: C18H19ClN6O2S2
• Molecular Weight: 451 g/mol
• IUPAC Name: 4-chloro-N-[1-[4-ethyl-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C18H19ClN6O2S2/c1-3-25-15(11(2)21-16(27)12-4-6-13(19)7-5-12)23-24-18(25)29-10-14(26)22-17-20-8-9-28-17/h4-9,11H,3,10H2,1-2H3,(H,21,27)(H,20,22,26)
• InChI Key: KLACHMYYTGMEEA-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C(C)NC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the triazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide is not fully understood, but it is believed to work by selectively binding to specific proteins and enzymes in the body. This binding can lead to a wide range of biochemical and physiological effects, including inhibition of fungal growth and cell death in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide are still being studied, but it has been shown to have a wide range of potential effects on the body. It has been shown to inhibit fungal growth, induce cell death in cancer cells, and selectively bind to specific proteins and enzymes in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide in lab experiments is its ability to selectively bind to specific proteins and enzymes in the body. This makes it a useful tool in molecular biology research. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on 4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide. Some possible directions include further studies on its mechanism of action, exploration of its potential use in the treatment of other diseases, and development of new compounds based on its structure for use in scientific research. Additionally, further studies on its potential use as an antifungal agent and its effects on the body could lead to new insights into the development of new treatments for fungal infections and cancer.

Synthesis Methods

The synthesis method of 4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide involves several steps. The first step is the synthesis of 4-chlorobenzoyl chloride, which is then reacted with N-ethyl-4-amino-5-mercapto-1,2,4-triazole to produce 4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide. This synthesis method has been well-established and is widely used in the scientific community.

Scientific Research Applications

4-chloro-N-[1-(4-ethyl-5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide has been shown to have a wide range of potential applications in scientific research. It has been studied for its potential use as an antifungal agent, as well as for its potential use in the treatment of cancer and other diseases. It has also been studied for its potential use as a tool in molecular biology research, due to its ability to selectively bind to specific proteins and enzymes.